Cas no 2172507-14-9 (3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane)
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
- 2172507-14-9
- EN300-1279550
- 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane
-
- Inchi: 1S/C16H31NO/c1-12(2)13-15(5,6)11-18-16(17-13)9-7-14(3,4)8-10-16/h12-13,17H,7-11H2,1-6H3
- InChI Key: CULRMWNIVWEYCN-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)C(C(C)C)NC21CCC(C)(C)CC2
Computed Properties
- Exact Mass: 253.240564612g/mol
- Monoisotopic Mass: 253.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 21.3Ų
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279550-0.05g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 0.05g |
$1500.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-0.1g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 0.1g |
$1572.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-0.25g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 0.25g |
$1642.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-0.5g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 0.5g |
$1714.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-1.0g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 1g |
$1785.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-2.5g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 2.5g |
$3501.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-5.0g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 5g |
$5179.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-10.0g |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 10g |
$7681.0 | 2023-06-08 | ||
| Enamine | EN300-1279550-50mg |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 50mg |
$1500.0 | 2023-10-01 | ||
| Enamine | EN300-1279550-100mg |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro[5.5]undecane |
2172507-14-9 | 100mg |
$1572.0 | 2023-10-01 |
3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane
3,3,9,9-Tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane: A Comprehensive Overview
The compound 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane (CAS No. 2172507-14-9) is a complex organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The molecule's structure includes an oxa (oxygen-containing) and an azaspiro (nitrogen-containing) component, making it a unique member of the spirocyclic family.
Recent studies have highlighted the potential of spirocyclic compounds in various fields, including drug discovery and materials science. The spiro5.5undecane framework in this compound provides a rigid and versatile scaffold for further functionalization. Researchers have explored the synthesis of similar spirocyclic compounds using advanced techniques such as ring-closing metathesis and click chemistry, which have enabled the construction of complex architectures with high precision.
The tetramethyl substituents at positions 3 and 9 suggest that this compound may exhibit steric hindrance effects, which could influence its reactivity and physical properties. The presence of a propan-2-yl group at position 4 adds to the molecule's complexity and may contribute to its solubility and stability under certain conditions. These features make it an interesting candidate for applications in asymmetric catalysis and enzyme inhibition studies.
From a synthetic perspective, the preparation of 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane involves a multi-step process that typically begins with the formation of the oxa-spiro ring system. Recent advancements in catalytic asymmetric synthesis have provided new avenues for constructing such complex molecules with high enantioselectivity. For instance, the use of chiral catalysts has been reported to facilitate the formation of spirocyclic structures with excellent control over stereochemistry.
In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a potential lead compound for drug development. Preclinical studies have demonstrated its ability to modulate enzyme activity and inhibit key pathways involved in diseases such as cancer and neurodegenerative disorders.
Moreover, the spirocyclic framework has been explored for its potential in polymer science. The rigid nature of the spiro ring system can impart desirable mechanical properties to polymers, making them suitable for advanced materials applications such as high-performance composites and biodegradable plastics.
Recent research has also focused on the environmental impact of such compounds. Studies have shown that spirocyclic compounds can undergo biodegradation under specific conditions, reducing their persistence in the environment. This is particularly important for ensuring sustainable practices in chemical manufacturing and application.
In conclusion, 3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and environmental chemistry.
2172507-14-9 (3,3,9,9-tetramethyl-4-(propan-2-yl)-1-oxa-5-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)